Diisopropylthiocarbamic acid S-[(E)-2,3-dichloroallyl] ester

• CAS No.: 17708-58-6
• Product Name: Diisopropylthiocarbamic acid S-[(E)-2,3-dichloroallyl] ester
• Molecular Formula: C10H17Cl2NOS
• Molecular Weight: 270.22 g/mol
• IUPAC Name: S-[(E)-2,3-dichloroprop-2-enyl] N,N-di(propan-2-yl)carbamothioate
• Standard InChI: InChI=1S/C10H17Cl2NOS/c1-7(2)13(8(3)4)10(14)15-6-9(12)5-11/h5,7-8H,6H2,1-4H3/b9-5+
• Standard InChIKey: SPANOECCGNXGNR-WEVVVXLNSA-N
• Isomeric SMILES: CC(C)N(C(C)C)C(=O)SC/C(=C\Cl)/Cl
• Impurities: May be contaminated with diisopropylamine & other (unknown) cmpd in the manufacturing process.
• SMILES: CC(C)N(C(C)C)C(=O)SCC(=CCl)Cl
• Canonical SMILES: CC(C)N(C(C)C)C(=O)SCC(=CCl)Cl
• Boiling Point: 150 °C @ 9 MM HG
• Colorform: BROWN LIQUID; Oily liquid
• Density: 1.188 @ 25 °C/15.6 °C
• Flash Point: 96 C deg (open cup); 77 °C (closed cup)
• Melting Point: 25-30 °C
• Physical Description: Used as an herbicide.
• Description: Used as an herbicide.
• Shelf Life: INDEFINITELY STABLE; NOT SENSITIVE TO LIGHT OR HEAT
• Solubility: SOL IN ACETONE, BENZENE, CHLOROFORM, ETHER, & HEPTANE; SOL IN WATER 14 PPM @ 25 °C; MISCIBLE WITH ETHANOL & ISOPROPYL ALCOHOL. MISCIBLE IN XYLENE, KEROSENE, & ETHYL ACETATE @ 25 °C.
• Synonyms: Avadex; di-allate; di-allate, (E)-isomer; di-allate, (Z)-isomer; diallate
• Vapor Pressure: 1.5X10-4 MM HG @ 25 °C
• PubChem Compound: 6291886
• Last Modified: Nov 11 2021